Cas no 317328-91-9 (ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 317328-91-9
• MF: C₂₀H₁₆BrClN₄O₄S₂
• MW: 555.852439880371
• CID: 6599829
• PubChem ID: 4200028
• Update Time: 2025-10-28

ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• AKOS024579255
• ethyl 4-(2-{[5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
• F0509-2887
• 317328-91-9
• SR-01000565944-1
• ethyl 4-[[2-[[5-[(5-bromo-2-chlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• SR-01000565944
• ethyl 4-(2-((5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• Oprea1_646770

• Inchi： 1S/C20H16BrClN4O4S2/c1-2-30-18(29)11-3-6-13(7-4-11)23-16(27)10-31-20-26-25-19(32-20)24-17(28)14-9-12(21)5-8-15(14)22/h3-9H,2,10H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key： SBUFXTYOHDVWNQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NC1=NN=C(S1)SCC(NC1C=CC(C(=O)OCC)=CC=1)=O)=O)Cl

Computed Properties

• Exact Mass: 553.94849g/mol
• Monoisotopic Mass: 553.94849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 164Ų

Additional information on ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate

Introduction to Ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 317328-91-9)

Ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate, identified by its CAS number 317328-91-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic and functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of Ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate incorporates several key features that make it of interest for research and development. The presence of a benzoate moiety, combined with an acetamido group and a thiadiazole ring system, creates a complex framework that can interact with biological targets in diverse ways. Specifically, the 5-bromo-2-chlorobenzamido substituent and the 1,3,4-thiadiazol-2-ylsulfanyl group are particularly noteworthy due to their known roles in modulating biological pathways.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in the treatment of various diseases, including inflammatory disorders, infectious diseases, and cancer. The thiadiazole core is known for its ability to interact with enzymes and receptors, making it a valuable scaffold for drug design. In the case of Ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate, the additional functional groups enhance its pharmacological profile by providing multiple sites for interaction with biological targets.

The benzoate moiety is another important feature of this compound. Benzoate derivatives are well-documented for their antimicrobial and anti-inflammatory properties. They can inhibit the growth of bacteria and fungi by disrupting essential metabolic pathways. Additionally, benzoate compounds have been shown to modulate immune responses, making them potential candidates for the treatment of autoimmune diseases. The combination of these properties in Ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate suggests that it may have therapeutic applications in multiple areas.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The complex structure allows for structural modifications that can fine-tune its biological activity. Researchers have been exploring various synthetic strategies to modify the core structure while retaining or enhancing its pharmacological properties. For instance, replacing or altering the bromo and chloro substituents on the benzamide ring can significantly impact the compound's interactions with biological targets. Similarly, modifications to the thiadiazole ring can alter its solubility and metabolic stability.

The acetamido group in Ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate also plays a crucial role in determining its biological activity. Acetamides are known for their ability to act as bioisosteres of amides, which are common motifs in biologically active molecules. The acetamido group can influence the compound's solubility and binding affinity to biological targets. Additionally, it can participate in hydrogen bonding interactions, which are important for stabilizing protein-ligand complexes.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules like Ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate to optimize their pharmacological properties. Computational methods such as molecular dynamics simulations and quantum mechanics calculations have been used to model the interactions between this compound and biological targets. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity.

The synthesis of Ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group transformations such as bromination and chlorination. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

In conclusion, Ethyl 4-(2-{5-(5-bromo-2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 317328-91-9) is a promising compound with significant potential in pharmaceutical research. Its unique structure combines multiple functional groups that contribute to its diverse biological activities. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic applications. As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in drug discovery and development.